Cas no 138884-09-0 (1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester)

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester
• CAS No: 138884-09-0
• MF: C₃₂H₃₈N₄O₆
• MW: 574.667328357697
• CID: 1256361
• Update Time: 2024-08-03

1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid,tris(phenylmethyl) ester
• 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, 1,4,7-tris(phenylmethyl) ester

• Inchi： 1S/C32H38N4O6/c37-30(40-24-27-10-4-1-5-11-27)34-18-16-33-17-19-35(31(38)41-25-28-12-6-2-7-13-28)21-23-36(22-20-34)32(39)42-26-29-14-8-3-9-15-29/h1-15,33H,16-26H2
• InChI Key： HCRKPKXLYWDHPT-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCNCCN(C(OCC2=CC=CC=C2)=O)CCN(C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 574.27934

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 717.3±60.0 °C(Predicted)
• PSA: 100.65
• pka: 9.48±0.20(Predicted)